Cas no 1285533-36-9 (3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol)
![3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol structure](https://ossimg.kuujia.com/scimg/1286000/1285533-36-9x500.png)
1285533-36-9 structure
Product Name:3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
CAS No:1285533-36-9
MF:C7H5BClNO4
MW:213.382900953293
CID:2107702
Update Time:2023-08-03
3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1-hydroxy-6-nitro-3H-2,1-benzoxaborole
- 3H-5-chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
- 3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
-
- Inchi： 1S/C7H5BClNO4/c9-6-1-4-3-14-8(11)5(4)2-7(6)10(12)13/h1-2,11H,3H2
- InChI Key： DHNMPDSDKYWDBV-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2B(O)OCC=2C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213
- Monoisotopic Mass: 213
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3
3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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